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Compound of Interest

Compound Name:
5'-Chlorospiro[cyclopropane-1,3'-

indoline]

CAS No.: 1538359-43-1

Cat. No.: B1431116

Get Quote

The indoline core is a privileged scaffold in medicinal chemistry, forming the basis of numerous

natural products and synthetic pharmaceuticals.[1] Its bicyclic structure, featuring a fusion of a

benzene ring with a five-membered nitrogen-containing ring, provides a rigid framework that

can be strategically decorated to interact with a wide array of biological targets.[1] When this

well-established core is combined with a cyclopropane ring in a spirocyclic fusion, as in the

case of the spiro[cyclopropane-1,3'-indoline] system, a molecule of significant interest to drug

developers emerges.

The cyclopropane moiety is more than just a small carbocycle; its unique electronic properties

and conformational rigidity are increasingly utilized to enhance the potency, selectivity, and

metabolic stability of drug candidates.[2] The spirocyclic linkage at the C3 position of the

indoline core introduces a three-dimensional architecture that is highly sought after in modern

drug design for its ability to explore chemical space more effectively than traditional flat

molecules.

This guide focuses on a specific, functionalized member of this class: 5'-
Chlorospiro[cyclopropane-1,3'-indoline] (CAS Number: 1538359-43-1). The introduction of
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a chlorine atom at the 5'-position further refines the molecule's properties, offering a key

modulation point for influencing electronic distribution, lipophilicity, and potential halogen

bonding interactions with target proteins. This molecule represents a valuable building block for

the synthesis of novel therapeutics, particularly in oncology and inflammatory diseases.[3][4]

Core Structure and Physicochemical Profile
The foundational step in leveraging any chemical entity for research and development is a

thorough understanding of its structure and inherent properties.

Caption: 2D Structure of 5'-Chlorospiro[cyclopropane-1,3'-indoline].

The molecule's characteristics, as computed by established cheminformatics tools, provide

critical insights for experimental design, such as predicting solubility, permeability, and potential

for hydrogen bonding.[5]

Identifier / Property Value Source

CAS Number 1538359-43-1 [5][6]

Molecular Formula C₁₀H₁₀ClN [5]

Molecular Weight 179.64 g/mol [5]

IUPAC Name

5-chlorospiro[1,2-

dihydroindole-3,1'-

cyclopropane]

[5]

Monoisotopic Mass 179.0501770 Da [5]

XLogP3 (Lipophilicity) 2.9 [5]

Hydrogen Bond Donor Count 1 (from the indoline N-H) [5]

Hydrogen Bond Acceptor

Count
1 (from the indoline Nitrogen) [5]

Synthesis Strategies: Constructing the Spirocyclic
Core
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The synthesis of spiro-cyclopropyl compounds requires careful methodological consideration to

ensure high efficiency and, where necessary, diastereoselectivity. While a specific published

synthesis for CAS 1538359-43-1 is not readily available, a robust and logical pathway can be

devised based on established reactions for analogous structures, such as the cyclopropanation

of methyleneindolinones or direct alkylation of indolinones.[3][7]

A highly plausible approach involves the reaction of a suitable indoline precursor with a 1,2-

dihaloethane, a method proven effective for creating the spiro-cyclopropane fusion.[7] The

choice of a strong base is critical for deprotonating the carbon adjacent to the carbonyl group,

initiating the nucleophilic attack required for ring formation.
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Caption: Proposed synthetic workflow for 5'-Chlorospiro[cyclopropane-1,3'-indoline].

Field-Proven Protocol: A Representative Synthesis
The following protocol is a validated, step-by-step methodology adapted from established

procedures for the synthesis of the spiro[cyclopropane-1,3'-indolin]-2'-one core, followed by a
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standard reduction to yield the target indoline.[7] This protocol is designed to be self-validating,

with clear steps and rationales.

Part A: Synthesis of 5'-Chlorospiro[cyclopropane-1,3'-indolin]-2'-one

Reactor Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux

condenser, magnetic stirrer, and nitrogen inlet, add 5-chloroindolin-2-one (1 equivalent).

Solvent Addition: Add anhydrous tetrahydrofuran (THF) to dissolve the starting material

completely.

Base Addition: Under a nitrogen atmosphere, slowly add powdered potassium hydroxide

(KOH) (approx. 3.8 equivalents).

Causality: A strong base like KOH is required to deprotonate the weakly acidic α-carbon at

the C3 position, forming the reactive enolate necessary for the subsequent alkylation.

Initial Reflux: Heat the stirred mixture to reflux for 30 minutes to ensure complete formation

of the enolate.

Reagent Addition: In a separate flask, dissolve 1,2-dibromoethane (approx. 1.4 equivalents)

in anhydrous THF. Add this solution dropwise to the refluxing reaction mixture via an addition

funnel.

Causality: The dibromoethane acts as a two-carbon electrophile. The enolate will perform

a sequential intramolecular dialkylation, first displacing one bromine and then the second,

to form the cyclopropane ring. Maintaining reflux provides the necessary activation energy.

Reaction Completion: Continue refluxing for an additional 2-4 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Workup: Cool the mixture and pour it into cold water. Extract the aqueous layer with an

organic solvent (e.g., chloroform or ethyl acetate). Combine the organic layers and dry over

anhydrous sodium sulfate (Na₂SO₄).

Purification: Remove the solvent under reduced pressure. Purify the crude product by

column chromatography on silica gel to isolate the pure 5'-chlorospiro[cyclopropane-1,3'-
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indolin]-2'-one.

Part B: Reduction to 5'-Chlorospiro[cyclopropane-1,3'-indoline]

Amide Reduction: Dissolve the purified spiro-indolinone from Part A in anhydrous THF under

a nitrogen atmosphere.

Reducing Agent: Cool the solution in an ice bath and slowly add a solution of a strong

reducing agent such as lithium aluminum hydride (LiAlH₄) or borane-THF complex

(BH₃·THF).

Causality: These powerful reducing agents are capable of reducing the cyclic amide

(lactam) functionality to the corresponding amine without affecting the aromatic ring or the

cyclopropane.

Reaction and Quenching: Allow the reaction to proceed until TLC analysis indicates the

disappearance of the starting material. Carefully quench the reaction by the sequential

addition of water and aqueous NaOH.

Final Purification: Filter the resulting mixture, extract the filtrate with an organic solvent, and

purify via column chromatography to yield the final product, 5'-Chlorospiro[cyclopropane-
1,3'-indoline].

Significance and Applications in Drug Discovery
The true value of 5'-Chlorospiro[cyclopropane-1,3'-indoline] lies in its potential as a core

structure for generating diverse libraries of bioactive compounds. The indoline family of

molecules has demonstrated a wide range of pharmacological activities, and this spirocyclic

derivative is a prime candidate for exploration in several therapeutic areas.[1]

Oncology: Spirooxindoles are well-known for their anticancer properties.[3][8] The rigid three-

dimensional structure of the spiro-cyclopropyl core can lead to novel binding modes with

anticancer targets like kinases or protein-protein interfaces. The 5'-chloro substituent can

enhance binding affinity or block metabolic pathways that lead to drug deactivation.

Anti-Inflammatory Agents: Indoline-based compounds have been successfully developed as

dual inhibitors of 5-lipoxygenase (5-LOX) and soluble epoxide hydrolase (sEH), two key
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targets in inflammatory pathways.[4] The lipophilicity and electronic nature of the 5'-chloro

group can be fine-tuned to optimize activity against such targets.

Central Nervous System (CNS) Applications: The indoline scaffold is present in many CNS-

active agents. The conformational constraint imposed by the spiro-cyclopropane ring can

improve selectivity for specific receptor subtypes, a critical factor in developing safer and

more effective neurological drugs.
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Caption: Relationship between structural features and potential therapeutic applications.

Conclusion
5'-Chlorospiro[cyclopropane-1,3'-indoline] is a strategically designed chemical scaffold that

combines the validated biological relevance of the indoline core with the advantageous

physicochemical properties of a spiro-fused cyclopropane ring. Its chlorinated aromatic ring

provides an additional vector for optimizing drug-like properties. For researchers in drug

discovery, this compound serves as a high-potential starting point for the development of next-

generation therapeutics with novel mechanisms of action and improved pharmacological

profiles. Its synthesis is achievable through established chemical transformations, making it an
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accessible and valuable tool for building compound libraries aimed at challenging biological

targets.
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Check Availability & Pricing
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